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Compound of Interest

Compound Name: Di-sec-butyl succinate

Cat. No.: B1593819 Get Quote

For Immediate Release

This technical guide offers an in-depth exploration of di-sec-butyl succinate, a significant

organic compound, for an audience of researchers, scientists, and professionals in drug

development. The guide details its molecular structure, chemical formula, synthesis, and

applications, providing a crucial resource for its utilization in scientific and industrial contexts.

Core Molecular Attributes
Di-sec-butyl succinate is chemically identified as dibutan-2-yl butanedioate.[1] Its

fundamental characteristics are summarized below:

Attribute Value

Molecular Formula C₁₂H₂₂O₄

Molecular Weight 230.30 g/mol [1]

CAS Number 626-31-3[1][2]

Appearance Colorless liquid with a mild odor[3]

The branched structure of the sec-butyl groups in di-sec-butyl succinate influences its

physical properties, such as reactivity and solubility, distinguishing it from its linear isomer, di-n-

butyl succinate.[2]
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Molecular Structure and Isomerism
The molecular structure of di-sec-butyl succinate consists of a central succinate

(butanedioate) core esterified with two sec-butyl alcohol molecules. The presence of two chiral

centers in the sec-butyl groups gives rise to stereoisomerism.

Canonical SMILES:CCC(C)OC(=O)CCC(=O)OC(C)CC

InChI Key:PJZURRKQOJYGAU-UHFFFAOYSA-N[2]

The structural characteristics of di-sec-butyl succinate are crucial in determining its chemical

behavior and suitability for various applications.

Synthesis and Production
The primary method for synthesizing di-sec-butyl succinate is through the esterification of

succinic acid with sec-butanol.[2][3] This reaction is typically catalyzed by an acid, such as

sulfuric acid, and driven to completion by removing the water byproduct.[3]

Alternative synthesis routes include:

Transesterification: The reaction of a simple dialkyl succinate, like dimethyl succinate, with

sec-butanol.[2]

Microwave-Assisted Synthesis: A modern technique that can improve reaction rates and

yields.[3]

These methods allow for the production of di-sec-butyl succinate for various industrial and

research needs.

Physicochemical Properties
The physical and chemical properties of di-sec-butyl succinate are essential for its handling,

storage, and application.
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Property Value

Boiling Point 252.6 °C at 760 mmHg[4]

Density 0.982 g/cm³[4]

Flash Point 253.00 °F (122.78 °C)[5]

Solubility
Low solubility in water; soluble in organic

solvents.[6]

Spectroscopic Analysis
The structural elucidation of di-sec-butyl succinate is confirmed through various

spectroscopic techniques, which provide detailed information about its molecular framework.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra are used to

determine the precise arrangement of atoms within the molecule.[1]

Infrared (IR) Spectroscopy: IR spectra reveal the presence of functional groups, particularly

the characteristic ester carbonyl stretch.[1]

Mass Spectrometry (MS): GC-MS is employed to determine the molecular weight and

fragmentation patterns of the compound.[1]

Applications in Science and Industry
Di-sec-butyl succinate's properties make it a versatile compound with several applications:

Plasticizer: It is used in polymer formulations to enhance flexibility and durability in coatings,

adhesives, and sealants.[4]

Chemical Intermediate: It serves as a precursor in the synthesis of other organic

compounds, including biodegradable polymers like poly(butylene succinate) (PBS).[2]

Internal Electron Donor: In the field of polymer chemistry, derivatives of di-sec-butyl
succinate are utilized as internal electron donors in Ziegler-Natta catalysts for olefin

polymerization, influencing the stereospecificity of the process.[2]
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Safety and Handling
Proper safety protocols are necessary when handling di-sec-butyl succinate. It is

recommended to handle the compound in a well-ventilated area and to use appropriate

personal protective equipment (PPE), including safety goggles and gloves. Store in a tightly

closed container in a cool, dry place.
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Caption: A diagram illustrating the interconnected aspects of di-sec-butyl succinate, from its

fundamental structure to its practical applications and safety considerations.
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Caption: A simplified workflow of the common esterification process for synthesizing di-sec-
butyl succinate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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